Cas no 886507-53-5 (2-(Thiophen-2-yl)pyridin-3-amine)

• Product Name: 2-(Thiophen-2-yl)pyridin-3-amine
• CAS No: 886507-53-5
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD06740314
• CID: 4783333
• PubChem ID: 9855618
• Update Time: 2025-06-08

2-(Thiophen-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)pyridin-3-amine
• 2-thiophen-2-ylpyridin-3-amine
• 2-Thiophen-2-yl-pyridin-3-ylamine
• 2-Thiophen-2-ylpyridin-3-ylamine
• 2-(Thiophen-2-yl)pyridin-3-amine

• MDL： MFCD06740314
• Inchi： 1S/C9H8N2S/c10-7-3-1-5-11-9(7)8-4-2-6-12-8/h1-6H,10H2
• InChI Key： PFSMNLGUKZYWEK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(=CC=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 338.7±27.0 °C at 760 mmHg
• Flash Point: 158.6±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Thiophen-2-yl)pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(Thiophen-2-yl)pyridin-3-amine

2-(Thiophen-2-yl)pyridin-3-amine: A Promising Compound in Medicinal Chemistry

2-(Thiophen-2-yl)pyridin-3-amine (CAS No. 886507-53-5) is a versatile and structurally unique compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its thiophene and pyridine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. This article delves into the chemical structure, synthesis, biological properties, and potential therapeutic uses of 2-(Thiophen-2-yl)pyridin-3-amine, highlighting recent advancements and research findings.

Chemical Structure and Synthesis

The molecular structure of 2-(Thiophen-2-yl)pyridin-3-amine consists of a thiophene ring fused to a pyridine ring, with an amino group attached to the pyridine ring at the 3-position. This unique arrangement of functional groups imparts specific chemical and physical properties to the compound. The synthesis of 2-(Thiophen-2-yl)pyridin-3-amine can be achieved through various methods, including transition-metal-catalyzed coupling reactions and multistep synthetic routes.

One common synthetic approach involves the coupling of 2-bromothiophene with 3-amino-pyridine using palladium catalysts. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent studies have also explored alternative synthetic pathways, such as the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve overall efficiency.

Biological Properties

2-(Thiophen-2-yl)pyridin-3-amine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate various biological targets, including enzymes, receptors, and ion channels. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(Thiophen-2-yl)pyridin-3-amine has demonstrated significant activity against certain types of cancer cells. Studies have reported that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. This makes it a potential lead compound for the development of novel anticancer drugs.

Potential Therapeutic Applications

The diverse biological activities of 2-(Thiophen-2-yl)pyridin-3-amine have led to its exploration in various therapeutic areas. One promising application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can protect neurons from oxidative stress and inhibit the aggregation of toxic proteins, which are key factors in the progression of these diseases.

Another area where 2-(Thiophen-2-yl)pyridin-3-amine shows promise is in the treatment of cardiovascular diseases. Studies have demonstrated its ability to improve endothelial function and reduce vascular inflammation, which are critical factors in maintaining cardiovascular health. These findings suggest that this compound could be developed into a novel therapeutic agent for preventing and treating cardiovascular disorders.

Clinical Trials and Future Directions

The potential therapeutic applications of 2-(Thiophen-2-yl)pyridin-3-amine have prompted several clinical trials to evaluate its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal side effects. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Ongoing studies are focusing on identifying biomarkers that can predict patient response to treatment with 2-(Thiophen-2-yl)pyridin-3-amine. This will help in developing personalized treatment strategies and improving patient outcomes. Additionally, efforts are being made to synthesize analogs of this compound with enhanced potency and selectivity for specific biological targets.

Conclusion

In conclusion, 2-(Thiophen-2-yl)pyridin-3-amine (CAS No. 886507-53-5) is a promising compound with a wide range of biological activities that make it a valuable candidate for various therapeutic applications. Its unique chemical structure and diverse biological properties have attracted significant attention from researchers in medicinal chemistry. Ongoing research and clinical trials are expected to further elucidate its potential as a novel therapeutic agent, paving the way for new treatments in areas such as neurodegenerative diseases, cancer, and cardiovascular disorders.